Cas no 903276-64-2 (3,4-dimethoxy-N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}benzamide)

• Product Name: 3,4-dimethoxy-N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}benzamide
• CAS No: 903276-64-2
• MF: C₂₀H₂₀N₂O₄
• MW: 352.383805274963
• CID: 5494584
• Update Time: 2025-07-09

3,4-dimethoxy-N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• ZLSLOXUIPQIFQO-UHFFFAOYSA-N
• 3,4-dimethoxy-N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}benzamide

• Inchi： 1S/C20H20N2O4/c1-25-16-6-5-13(10-17(16)26-2)20(24)21-15-8-12-4-3-7-22-18(23)11-14(9-15)19(12)22/h5-6,8-10H,3-4,7,11H2,1-2H3,(H,21,24)
• InChI Key： ZLSLOXUIPQIFQO-UHFFFAOYSA-N
• SMILES： C(NC1=CC2CC(=O)N3C=2C(=C1)CCC3)(=O)C1=CC=C(OC)C(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 3,4-dimethoxy-N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}benzamide

Comprehensive Analysis of 3,4-dimethoxy-N-{2-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4,6,8(12)-trien-6-yl}benzamide (CAS No. 903276-64-2)

The compound 3,4-dimethoxy-N-{2-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4,6,8(12)-trien-6-yl}benzamide, with CAS No. 903276-64-2, is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique tricyclic framework, combined with a benzamide moiety, positions it as a promising candidate for various therapeutic applications. Researchers are particularly intrigued by its potential role in modulating enzymatic activity and receptor interactions, which aligns with current trends in precision medicine and targeted drug delivery.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in computational chemistry and AI-driven drug discovery. The 3,4-dimethoxy-N-{2-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4,6,8(12)-trien-6-yl}benzamide exemplifies this trend, as its intricate structure offers multiple sites for functionalization. This adaptability makes it a valuable scaffold for developing small-molecule inhibitors and allosteric modulators, addressing key challenges in oncology and neurodegenerative disease research.

The synthesis of CAS No. 903276-64-2 involves sophisticated organic transformations, including cycloaddition reactions and amide coupling. These methods are frequently discussed in academic forums and industry publications, reflecting broader interest in sustainable synthetic routes and green chemistry. Notably, the compound's 3,4-dimethoxyphenyl group enhances its solubility and bioavailability, critical factors in drug formulation and pharmacokinetic optimization.

From a commercial perspective, 903276-64-2 is often cited in patents related to kinase inhibitors and GPCR-targeted therapies. Its mechanism of action is hypothesized to involve protein-protein interaction disruption, a hot topic in biopharmaceutical innovation. As such, it frequently appears in searches for next-generation therapeutics and structure-activity relationship (SAR) studies.

Ongoing research into 3,4-dimethoxy-N-{2-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4,6,8(12)-trien-6-yl}benzamide also explores its potential in epigenetic regulation and immune modulation. These areas are highly relevant to contemporary discussions on personalized healthcare and biomarker discovery. Furthermore, its compatibility with high-throughput screening platforms underscores its utility in modern drug development pipelines.

In summary, CAS No. 903276-64-2 represents a convergence of cutting-edge chemistry and biomedical innovation. Its multifaceted applications—from medicinal chemistry to biophysical assays—make it a compound of enduring scientific and industrial relevance. As the field evolves, this molecule is poised to remain at the forefront of discussions on rational drug design and therapeutic breakthroughs.